4-Cyanoindole
Overview
Description
Synthesis Analysis
4-Cyanoindole is used as a reactant in the preparation of tryptophan dioxygenase inhibitors, which are potential anticancer immunomodulators. It is also used in the stereoselective preparation of γ-lactones via prolinol silyl ether catalyzed Friedel-Crafts alkylation reaction, and in iridium-catalyzed borylation reactions . A detailed synthesis process of 4-Cyanoindole-2′-deoxyribonucleoside (4CIN) can be found in a research paper .Molecular Structure Analysis
The rotationally resolved electronic spectrum of 4-Cyanoindole and some N-D and C-D deuterated isotopologues has been measured and analyzed. Dipole moments in the ground and electronically excited state have been determined, using electronic Stark spectroscopy .Chemical Reactions Analysis
4-Cyanoindole is a reactant for the preparation of tryptophan dioxygenase inhibitors as potential anticancer immunomodulators. It is also a reactant for stereoselective preparation of γ-lactones via prolinol silyl ether catalyzed Friedel-Crafts alkylation reaction, and for iridium-catalyzed borylation reactions .Physical And Chemical Properties Analysis
4-Cyanoindole is a solid substance. It has a density of 1.2±0.1 g/cm3, a boiling point of 350.0±15.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.8 mmHg at 25°C. The enthalpy of vaporization is 59.5±3.0 kJ/mol, and the flash point is 121.9±5.6 °C .Scientific Research Applications
Biochemistry: Fluorescent Probing of DNA Structure and Dynamics
Summary of Application
4-Cyanoindole derivatives are used as dual fluorescence and infrared probes for studying DNA structure and dynamics .
Methods of Application
The compound 4-Cyanoindole-2’-deoxyribonucleoside (4CNI-NS) is incorporated into DNA strands. Its fluorescence is quenched by guanine, allowing it to serve as a site-specific probe .
Results
4CNI-NS maintains a high fluorescence quantum yield, and its C≡N stretching frequency is sensitive to the local environment, making it a valuable tool for assessing DNA-protein interactions and conformational changes .
Biological Spectroscopy and Microscopy
Summary of Application
4-Cyanoindole-based fluorophores are synthesized for use in biological spectroscopy and microscopy, aiding in the study of protein folding and interactions .
Methods of Application
Protocols involve synthesizing Fmoc-protected 4CN-Trp and incorporating it into peptides or proteins for fluorescence imaging applications .
Results
These fluorophores exhibit unique photophysical properties, making them versatile in various biological spectroscopic and imaging applications .
Pharmacology: High-Throughput Screening
Summary of Application
In pharmacology, 4-Cyanoindole derivatives are utilized for high-throughput screening of DNA-protein interactions via fluorescence spectroscopy .
Methods of Application
The fluorescence-quencher pair formed by 4CNI-NS and guanine quantitatively assesses binding affinity, facilitating the screening process .
Results
This method allows for efficient screening, with the potential for application in drug discovery and development .
Organic Synthesis: Synthetic Intermediate
Summary of Application
4-Cyanoindole serves as a synthetic intermediate in the construction of complex organic molecules .
Methods of Application
It is used in various synthetic routes, including cycloaddition reactions, to create diverse heterocyclic frameworks .
Results
The use of 4-Cyanoindole in synthesis leads to the creation of novel compounds with potential biological activity .
Analytical Chemistry: Stark Spectroscopy
Summary of Application
4-Cyanoindole is analyzed using electronic Stark spectroscopy to determine dipole moments in different states .
Methods of Application
The electronic spectrum of 4-Cyanoindole is measured, and dipole moments are determined upon excitation .
Results
The excited state lifetime and dipole moments provide insights into the electronic nature of the compound, useful for analytical purposes .
Materials Science: Chromophore Study
Summary of Application
4-Cyanoindole’s properties as a chromophore are studied to understand its behavior in different molecular environments .
Methods of Application
The compound’s rotationally resolved electronic spectrum is analyzed, and its excited state lifetime is measured .
Results
Findings contribute to the knowledge of how chromophores like 4-Cyanoindole dissipate photon energy, which is crucial for material design .
Safety And Hazards
Future Directions
While specific future directions for 4-Cyanoindole are not explicitly mentioned in the retrieved sources, its use as a synthetic intermediate in various chemical reactions, including the preparation of potential anticancer immunomodulators, suggests that it may continue to be a valuable compound in pharmaceutical synthesis .
properties
IUPAC Name |
1H-indole-4-carbonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6N2/c10-6-7-2-1-3-9-8(7)4-5-11-9/h1-5,11H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CEUFGDDOMXCXFW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C2C=CNC2=C1)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80396837 | |
Record name | 4-Cyanoindole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80396837 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
142.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Cyanoindole | |
CAS RN |
16136-52-0 | |
Record name | 4-Cyanoindole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80396837 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Cyanoindole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.